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Compound of Interest

Compound Name: D-102 Dye

Cat. No.: B1141168 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the indoline dye D-102, a prominent metal-

free organic sensitizer in the field of dye-sensitized solar cells (DSSCs). The document details

its core structure, key performance metrics, and the experimental protocols for its application,

offering valuable insights for researchers in materials science and renewable energy.

Core Structure and Properties
The D-102 dye, with the chemical formula C37H30N2O3S2 and a molecular weight of 614.78

g/mol , is characterized by its indoline-based molecular structure.[1][2] The IUPAC name for D-

102 is 2-[(5Z)-5-[[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-

7-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid.[3] A key feature of

indoline dyes like D-102 is their high molar extinction coefficient, surpassing that of traditional

ruthenium-based dyes, which contributes to their efficient light-harvesting capabilities.[1][4]

The fundamental structure of an indoline compound consists of a bicyclic arrangement

featuring a benzene ring fused to a five-membered nitrogen-containing ring, where the 2-3

bond is saturated.[5] This core is functionalized in the D-102 molecule to optimize its

performance as a photosensitizer.

Spectroscopic and Electrochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1141168?utm_src=pdf-interest
https://www.benchchem.com/product/b1141168?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05510g
https://www.researchgate.net/publication/337407178_Photovoltaic_Performance_of_Dye-Sensitized_Solar_Cells_Containing_ZnO_Microrods
https://www.researchgate.net/publication/228004372_Estimating_The_Maximum_Attainable_Efficiency_in_Dye-Sensitized_Solar_Cells
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05510g
https://www.researchgate.net/figure/Structural-formulae-of-the-dyes-a-D-149-and-b-D-102_fig1_243743950
https://www.researchgate.net/figure/Performance-of-DSSC-Figure-6-illustrates-the-performance-of-DSSCs-and-the-solar-power_fig6_316611333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The light-absorbing properties of D-102 are crucial for its function in DSSCs. While

comprehensive data across a wide range of solvents is not readily available in publicly

accessible literature, its performance is often characterized in solvents commonly used for

DSSC fabrication, such as ethanol and acetonitrile. The interaction with the solvent can

influence the dye's absorption and emission spectra.[6][7][8]

The energy levels of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied

Molecular Orbital (LUMO) are critical parameters that determine the efficiency of electron

transfer in a DSSC.[9] For effective electron injection, the LUMO level of the dye must be

higher (more negative on the electrochemical scale) than the conduction band of the

semiconductor (typically TiO2), and the HOMO level must be lower than the redox potential of

the electrolyte to ensure efficient dye regeneration.[10] Theoretical studies have been

conducted to determine the HOMO and LUMO energy levels of the D-102 dye, confirming a

favorable alignment for its use in DSSCs.[11]

Quantitative Data Summary
The following tables summarize the key quantitative data for the D-102 dye, compiled from

various sources.

Table 1: Physicochemical Properties of D-102 Dye
Property Value Reference(s)

Molecular Formula C37H30N2O3S2 [1][2]

Molecular Weight 614.78 g/mol [1][2]

IUPAC Name

2-[(5Z)-5-[[4-[4-(2,2-

diphenylethenyl)phenyl]-2,3,3a

,8b-tetrahydro-1H-

cyclopenta[b]indol-7-

yl]methylidene]-4-oxo-2-

sulfanylidene-1,3-thiazolidin-3-

yl]acetic acid

[3]
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Table 2: Photovoltaic Performance of D-102 Dye in Solid-
State DSSCs

Co-
adsorbent
Concentrati
on

Jsc
(mA/cm²)

Voc (V)
Fill Factor
(FF)

Efficiency
(η) (%)

Reference(s
)

0 mM 1.83 0.54 0.64 0.63 [12]

0.5 mM 1.63 0.54 0.63 0.56 [12]

1.0 mM 1.44 0.53 0.65 0.50 [12]

1.5 mM 1.25 0.53 0.64 0.42 [12]

Note: The performance data was obtained under simulated solar emission (100 mW·cm⁻²,

AM1.5G).[12]

Experimental Protocols
The following sections provide detailed methodologies for the fabrication and characterization

of Dye-Sensitized Solar Cells using the D-102 dye.

Fabrication of TiO2 Photoanode
Substrate Preparation: Start with a clean Indium Tin Oxide (ITO) or Fluorine-doped Tin Oxide

(FTO) coated glass substrate. The conductive side can be identified using a multimeter.

TiO2 Paste Deposition: A layer of titanium dioxide paste is applied to the conductive side of

the substrate. The doctor-blade technique is commonly used to ensure a uniform thickness.

Sintering: The coated substrate is heated at high temperatures (typically around 450-500°C)

in a furnace. This process, known as sintering, creates a mesoporous network of TiO2

nanoparticles with a large surface area for dye adsorption.

Dye Sensitization: After cooling, the sintered TiO2 film is immersed in a solution of D-102
dye (typically in an organic solvent like ethanol or acetonitrile) for a specific duration,

allowing the dye molecules to adsorb onto the TiO2 surface.
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Assembly of the DSSC
Counter Electrode Preparation: A counter electrode is prepared, usually by coating another

conductive glass substrate with a thin layer of a catalyst, such as platinum.

Sealing: The dye-sensitized photoanode and the counter electrode are assembled in a

sandwich-like configuration, separated by a thin spacer or sealant.

Electrolyte Injection: An electrolyte solution, typically containing an iodide/triiodide (I-/I3-)

redox couple, is introduced into the space between the electrodes.

Cell Sealing: The cell is then sealed to prevent leakage of the electrolyte.

Characterization of the DSSC
Current-Voltage (I-V) Measurement: The photovoltaic performance of the assembled DSSC

is characterized by measuring its current-voltage characteristics under simulated sunlight

(e.g., AM 1.5 illumination).

Key Parameters: From the I-V curve, key parameters are extracted:

Short-circuit current density (Jsc): The maximum current when the voltage is zero.

Open-circuit voltage (Voc): The maximum voltage when the current is zero.

Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as (Jmax *

Vmax) / (Jsc * Voc).

Power Conversion Efficiency (η): The overall efficiency of the cell, calculated as (Jsc * Voc

* FF) / Pin, where Pin is the power of the incident light.

Visualizations
Experimental Workflow for DSSC Fabrication
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Caption: Workflow for the fabrication and characterization of a D-102 dye-sensitized solar cell.

Electron Transfer Mechanism in a D-102 DSSC
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Caption: Energy level diagram illustrating the electron transfer process in a D-102 based

DSSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

